Cas no 607-32-9 (5-Nitroisoquinoline)

5-Nitroisoquinoline Properties

Names and Identifiers

• 5-Nitroisoquinoline
• 5-nitroisochinolin
• 5-NO2-isoquinoline
• Isoquinoline,5-nitro
• NSC 3017
• HMS3078A13
• CS-W019587
• 607-32-9
• AI3-61887
• AS-9401
• SCHEMBL1010663
• DTXSID00209511
• 5-Nitroisoquinoline, 98%
• N0640
• Maybridge1_001820
• AC-2758
• A15684
• SR-01000473564
• InChI=1/C9H6N2O2/c12-11(13)9-3-1-2-7-6-10-5-4-8(7)9/h1-6H
• 2-ETHOXY-5-FLUOROPHENYLBORONICACID
• CHEMBL353253
• SR-01000473564-1
• BCP27437
• EN300-20805
• AMY4050
• NS00034439
• Isoquinoline, 5-nitro-
• MLS002637661
• EINECS 210-133-8
• AC-907/25014228
• HMS546K16
• W-105232
• MFCD00006905
• NSC-3017
• NSC3017
• FT-0620715
• AKOS009031454
• Oprea1_032003
• SMR000684750
• SY002826
• PYGMPFQCCWBTJQ-UHFFFAOYSA-
• 5-Nitro-isoquinoline
• DB-029185
• ALBB-021274
• DTXCID50132002
• 5-nitro isoquinoline
• +Expand

• MDL： MFCD00006905
• InChIKey： PYGMPFQCCWBTJQ-UHFFFAOYSA-N
• Inchi： 1S/C9H6N2O2/c12-11(13)9-3-1-2-7-6-10-5-4-8(7)9/h1-6H
• SMILES： C1=CC2=CN=CC=C2C(=C1)[N+](=O)[O-]
• BRN： 134858

Computed Properties

• Exact Mass: 174.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.043
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.7A^2

Experimental Properties

• LogP: 2.66620
• PSA: 58.71000
• Refractive Index: 1.5651 (estimate)
• Boiling Point: 305.12°C (rough estimate)
• Melting Point: 106-109 °C (lit.)
• Flash Point: 160
• FEMA: 2717
• Color/Form: Not available
• Solubility: Not available
• Density: 1.3146 (rough estimate)

5-Nitroisoquinoline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S37/39-S36/37/39
• Risk Phrases：R20/21/22; R38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

5-Nitroisoquinoline Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%